2-methyl-6-(4-(thiophen-3-yloxy)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-(4-thiophen-3-yloxypiperidine-1-carbonyl)pyridazin-3-one
• InChI: InChI=1S/C15H17N3O3S/c1-17-14(19)3-2-13(16-17)15(20)18-7-4-11(5-8-18)21-12-6-9-22-10-12/h2-3,6,9-11H,4-5,7-8H2,1H3
• InChI Key: FDFAWDSQHYQWJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(CC2)OC3=CSC=C3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

2-methyl-6-(4-(thiophen-3-yloxy)piperidine-1-carbonyl)pyridazin-3(2H)-one is a pyridazinone derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been studied for its ability to modulate various biological pathways and has shown promising results in preclinical studies.

Scientific Research Applications

Structural and Electronic Properties

Research on anticonvulsant compounds structurally related to the specified chemical has elucidated their crystal structures and electronic properties. Studies have shown a limited inclination of the phenyl ring when ortho-substituted, a marked delocalization of the piperidine nitrogen lone pair towards the middle heterocycle, and a critical orientation for the piperidine-like group due to this delocalization. These insights were confirmed and quantified by ab initio molecular-orbital calculations, highlighting the importance of structural features in the pharmacological activity of these compounds (Georges et al., 1989).

Synthesis and Biological Activity

Another study on the synthesis and biological activity of new [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones demonstrated the creation of novel compounds with significant analgesic and anti-inflammatory activities. These compounds were characterized by NMR spectroscopy and mass spectrometry, showcasing the diverse potential of pyridazine derivatives in therapeutic applications (Demchenko et al., 2015).

Antimicrobial and Anticancer Activities

Further research on thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine revealed good analgesic and antiparkinsonian activities. These compounds were prepared via reactions involving thiophene-2-carboxaldehyde and showed comparable activities to reference drugs, highlighting their potential in developing new therapeutic agents (Amr et al., 2008).